Cas no 2253644-44-7 ((2E)-2-(2,2-Difluorocycloheptylidene)acetic acid)

• Product Name: (2E)-2-(2,2-Difluorocycloheptylidene)acetic acid
• CAS No: 2253644-44-7
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 6403508
• PubChem ID: 137935810
• Update Time: 2023-12-27

(2E)-2-(2,2-Difluorocycloheptylidene)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2253644-44-7
• (2E)-2-(2,2-Difluorocycloheptylidene)acetic acid
• 2-[(1E)-2,2-difluorocycloheptylidene]acetic acid
• EN300-6729937

• Inchi： 1S/C9H12F2O2/c10-9(11)5-3-1-2-4-7(9)6-8(12)13/h6H,1-5H2,(H,12,13)/b7-6+
• InChI Key： HNRHLGVANFARPT-VOTSOKGWSA-N
• SMILES： FC1(/C(=C/C(=O)O)/CCCCC1)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų